![molecular formula C17H26N2O3S B296287 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide](/img/structure/B296287.png)
2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide
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Overview
Description
2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide is a chemical compound that belongs to the class of amides. It is also known as celecoxib, which is a nonsteroidal anti-inflammatory drug (NSAID) used for the treatment of pain and inflammation. Celecoxib has been extensively studied for its potential application in various scientific research fields.
Mechanism of Action
Celecoxib works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are responsible for inflammation and pain. By inhibiting COX-2, celecoxib reduces inflammation and pain without affecting the production of prostaglandins involved in normal physiological processes.
Biochemical and Physiological Effects:
Celecoxib has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, pain, and fever. It also has potential anti-cancer, anti-platelet, and neuroprotective effects. Celecoxib has been shown to have a lower risk of gastrointestinal side effects compared to other NSAIDs, which makes it an attractive option for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
Celecoxib has several advantages for lab experiments, including its well-established synthesis method, low toxicity, and high selectivity for COX-2. However, its use in lab experiments is limited by its high cost and limited solubility in water, which may require the use of organic solvents.
Future Directions
There are several future directions for the research and development of celecoxib. One potential direction is the investigation of its potential application in the treatment of other diseases, such as diabetes and autoimmune disorders. Another direction is the development of novel formulations and delivery methods to improve its solubility and bioavailability. Additionally, the investigation of its potential application in combination with other drugs may lead to the development of more effective treatments for various diseases.
Synthesis Methods
Celecoxib can be synthesized through a variety of methods, including the reaction of 2,3-dimethylphenylacetic acid with cyclohexyl magnesium bromide, followed by the reaction with methylsulfonyl chloride and ammonia. Another method involves the reaction of 2,3-dimethylphenylacetic acid with thionyl chloride, followed by the reaction with cyclohexylamine and then methylsulfonyl chloride.
Scientific Research Applications
Celecoxib has been extensively studied for its potential application in various scientific research fields, including cancer, cardiovascular diseases, and neurological disorders. In cancer research, celecoxib has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular research, celecoxib has been shown to reduce the risk of heart attack and stroke by reducing inflammation and platelet aggregation. In neurological research, celecoxib has been shown to have potential neuroprotective effects and may be useful in the treatment of Alzheimer's disease and Parkinson's disease.
Properties
Molecular Formula |
C17H26N2O3S |
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Molecular Weight |
338.5 g/mol |
IUPAC Name |
2-[cyclohexyl(methylsulfonyl)amino]-N-(2,3-dimethylphenyl)acetamide |
InChI |
InChI=1S/C17H26N2O3S/c1-13-8-7-11-16(14(13)2)18-17(20)12-19(23(3,21)22)15-9-5-4-6-10-15/h7-8,11,15H,4-6,9-10,12H2,1-3H3,(H,18,20) |
InChI Key |
NJZHCVOIBVEBHL-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C)C |
Origin of Product |
United States |
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